Cas no 1383425-63-5 ((2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 1383425-63-5
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• CID: 4698086
• Update Time: 2025-07-17

(2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2,4-dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one
• (E)-1-(2,4-dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one
• STK856811
• BDBM50384241
• BAS 00639658
• ST50071218
• VU0492674-1
• 3-(2,5-Dimethoxy-phenyl)-1-(2,4-dimethoxy-phenyl)-propenone
• 1-(2,4-dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)-2-propen-1-one
• (2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C19H20O5/c1-21-14-7-10-18(23-3)13(11-14)5-9-17(20)16-8-6-15(22-2)12-19(16)24-4/h5-12H,1-4H3/b9-5+
• InChI Key： GWMFJTNGHAHFMM-WEVVVXLNSA-N
• SMILES： O(C)C1C=C(C=CC=1C(/C=C/C1C=C(C=CC=1OC)OC)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 422
• Topological Polar Surface Area: 54

Additional information on (2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one

Introduction to (2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one (CAS No. 1383425-63-5)

(2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one (CAS No. 1383425-63-5) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential therapeutic applications. This compound, also known as DMPP, is characterized by its distinct molecular structure, which includes two dimethoxyphenyl groups and a propenone moiety. The compound's structure and properties make it a valuable candidate for various research and development activities, particularly in the areas of drug discovery and bioactive molecule synthesis.

The chemical formula of (2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one is C₁₉H₂₀O₄, and it has a molecular weight of 316.36 g/mol. The compound is a yellowish solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties have been extensively studied, providing a solid foundation for its potential applications in various scientific and industrial contexts.

One of the key areas of interest for (2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one is its biological activity. Recent studies have shown that this compound exhibits significant antioxidant properties, which are crucial for protecting cells from oxidative stress and damage. Oxidative stress is a major contributing factor to various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Therefore, the antioxidant potential of DMPP makes it a promising candidate for the development of novel therapeutic agents.

In addition to its antioxidant properties, (2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is involved in many chronic diseases. Research has demonstrated that DMPP can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in vitro and in vivo. These findings suggest that DMPP could be developed into anti-inflammatory drugs for the treatment of conditions such as arthritis and inflammatory bowel disease.

The cytotoxicity of (2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one has also been evaluated in various cancer cell lines. Studies have shown that DMPP exhibits selective cytotoxicity against certain types of cancer cells while sparing normal cells. This selective toxicity is an important characteristic for potential anticancer drugs, as it can minimize side effects associated with conventional chemotherapy. Further research is needed to elucidate the mechanisms underlying the anticancer activity of DMPP and to optimize its therapeutic potential.

The synthetic route for (2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one has been well-documented in the literature. The compound can be synthesized through a multi-step process involving the condensation of 4-methoxycinnamaldehyde with 5-methoxysalicylaldehyde in the presence of a suitable catalyst. The reaction conditions and purification methods have been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

Recent advancements in computational chemistry have also contributed to our understanding of (2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one. Molecular docking studies have provided insights into the binding interactions between DMPP and various biological targets such as enzymes and receptors. These computational models can guide the rational design of more potent analogs with improved pharmacological profiles.

In conclusion, (2E)-1-(2,4-Dimethoxyphenyl)-3-(2,5-dimethoxyphenyl)prop-2-en-1-one (CAS No. 1383425-63-5) is a multifaceted compound with promising applications in medicinal chemistry and drug discovery. Its antioxidant, anti-inflammatory, and anticancer properties make it a valuable candidate for further research and development. As our understanding of this compound continues to evolve through ongoing studies and technological advancements, it holds great potential to contribute to the advancement of human health and well-being.